N-(benzo[d][1,3]dioxol-5-yl)-3-(3,4-dimethoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-3-(3,4-dimethoxyphenyl)-2,4-dioxo-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C20H17N3O7/c1-27-14-6-4-12(8-16(14)28-2)23-19(25)13(9-21-20(23)26)18(24)22-11-3-5-15-17(7-11)30-10-29-15/h3-9H,10H2,1-2H3,(H,21,26)(H,22,24)
• InChI Key: FPCYAEXMUABJQO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2C(=O)C(=CNC2=O)C(=O)NC3=CC4=C(C=C3)OCO4)OC
• Molecular Formula: C20H17N3O7
• Molecular Weight: 411.4 g/mol
• CAS No.: 887902-40-1

Description

N-(benzo[d][1,3]dioxol-5-yl)-3-(3,4-dimethoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C20H17N3O7 and its molecular weight is 411.37. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Synthesis of Novel Heterocyclic Compounds : The compound has been used as a base for synthesizing novel heterocyclic compounds, exhibiting significant anti-inflammatory and analgesic activities. These synthesized compounds show promise as cyclooxygenase-1/2 (COX-1/2) inhibitors, with some demonstrating high inhibitory activity and potential for analgesic and anti-inflammatory applications (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Antimicrobial and Antioxidant Activities : Certain derivatives synthesized from this compound have shown promising antimicrobial and antioxidant activities. This indicates its potential in developing treatments against various microorganisms and oxidative stress-related conditions (Sindhe et al., 2016).

• Cancer Research : This compound has been involved in studies targeting cancer stem cells, with synthesized derivatives showing significant antitumor activity against colon cancer stem cells. This suggests its potential in cancer treatment, particularly in targeting and inhibiting cancer stem cell proliferation (Bhat, Al‐Dhfyan, & Al-Omar, 2016).

Chemical Synthesis and Characterization

• Synthesis and Characterization of Derivatives : The compound has been used in the synthesis of various derivatives, which are then characterized for their chemical properties. This is crucial in understanding the compound's potential applications and effectiveness in different scientific fields (Palkar et al., 2017).

• Development of Novel Synthesis Methods : Research has also focused on developing novel methods for the synthesis of this compound and its derivatives. These methods aim to improve yield, reduce complexity, and enhance the efficiency of the synthesis process (Bobeldijk et al., 1990).

• Supramolecular Chemistry : Studies have explored the supramolecular association in proton-transfer adducts containing derivatives of this compound. This research is significant for understanding the compound's behavior in different chemical environments and its potential applications in supramolecular chemistry (Portalone, 2010).